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Compound of Interest

Compound Name: 5-Bromo-2-phenyloxazole

Cat. No.: B1271533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 5-
Bromo-2-phenyloxazole, a chemical intermediate used in laboratory and manufacturing

settings. The information is compiled from various safety data sheets to ensure a thorough

understanding of its potential hazards and the necessary measures to mitigate risks.

Adherence to these guidelines is crucial for maintaining a safe working environment.

Hazard Identification and Classification
5-Bromo-2-phenyloxazole is classified as a hazardous substance. The following table

summarizes its GHS (Globally Harmonized System of Classification and Labelling of

Chemicals) classification.

Table 1: GHS Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[1]

[2][3]

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[1]

[3]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.[1][3]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.[2][3]

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation.[1][3]

Signal Word: Warning[1][2]

Physical and Chemical Properties
Understanding the physical and chemical properties of 5-Bromo-2-phenyloxazole is essential

for its safe handling and storage.

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C9H6BrNO[4]

Molecular Weight 224.05 g/mol [2]

Appearance Solid

CAS Number 92629-11-3[2][4]

Solubility
Very slightly soluble (0.11 g/L at 25°C)

(Predicted)[4]

Storage Temperature 2-8°C, inert atmosphere[2]
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Safe Handling and Personal Protective Equipment
(PPE)
Proper handling procedures and the use of appropriate personal protective equipment are

paramount to minimizing exposure and ensuring safety.

Engineering Controls
Ventilation: Use only outdoors or in a well-ventilated area.[1] Local exhaust ventilation is

recommended to control airborne concentrations.

Personal Protective Equipment
Table 3: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection
Safety goggles with side-shields or face shield.

[1]

Skin Protection
Protective gloves (e.g., nitrile rubber),

impervious clothing.[1]

Respiratory Protection
A suitable respirator should be worn if ventilation

is inadequate.[1]

General Hygiene Practices
Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]

Take off contaminated clothing and wash it before reuse.[1]

First Aid Measures
In case of exposure, immediate and appropriate first aid is critical.

Table 4: First Aid Measures
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Exposure Route First Aid Instructions

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

POISON CENTER or doctor/physician if you

feel unwell.[1]

Skin Contact

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash it

before reuse.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[5]

Ingestion
Rinse mouth. Do NOT induce vomiting. Call a

physician.[1]

Storage and Disposal
Storage

Store in a cool, well-ventilated area in a tightly sealed container.[1]

Keep away from direct sunlight and sources of ignition.[1]

Recommended storage temperature is at room temperature for short periods (<2 weeks) and

refrigerated (2-8°C) for long-term storage.[1][2]

Store locked up.[1]

Disposal
Dispose of contents/container in accordance with local, regional, national, and international

regulations.[1]

Do not allow the product to enter drains or watercourses.[1]
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Experimental Protocols Framework
Detailed experimental protocols for toxicity studies of 5-Bromo-2-phenyloxazole are not

publicly available. However, a general workflow for assessing the safety of a new chemical

entity would typically involve the following stages.
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Preclinical Safety Assessment

Clinical Trials

In vitro Toxicity Screening
(e.g., Ames test, cell viability assays)

Acute Toxicity Studies
(Oral, Dermal, Inhalation)

Repeated Dose Toxicity Studies

Genotoxicity Studies

Safety Pharmacology

Phase I
(Human Safety)

IND Submission

Phase II
(Efficacy and Side Effects)

Phase III
(Long-term Efficacy and Safety)

Click to download full resolution via product page

Caption: Generalized workflow for chemical safety assessment.
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Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of 5-Bromo-2-
phenyloxazole in a laboratory setting.
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Receiving and Unpacking

Storage in Designated Area
(Cool, Ventilated, Locked)

Pre-use Risk Assessment

Wearing Appropriate PPE

Handling in Ventilated Hood

Weighing and Dispensing

Reaction/Experiment Setup

Decontamination of Workspace and Equipment

Waste Segregation and Labeling

Proper Disposal

Click to download full resolution via product page

Caption: Workflow for safe laboratory handling of chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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